2-(1-Methyl-1H-benzoimidazol-2-yl)-ethylamine hydrochloride

• CAS No.: 1185294-55-6
• Molecular Formula: C10H14ClN3
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 2-(1-methylbenzimidazol-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H13N3.ClH/c1-13-9-5-3-2-4-8(9)12-10(13)6-7-11;/h2-5H,6-7,11H2,1H3;1H
• InChI Key: GAKQTDYDYWAAKV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CCN.Cl

Description

“2-(1-Methyl-1H-benzoimidazol-2-yl)-ethylamine hydrochloride” is a chemical compound with the empirical formula C10H15Cl2N3 and a molecular weight of 248.15. It is a solid substance. This compound is a derivative of benzimidazole.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string CN1C(CCN)=NC2=CC=CC=C12.[H]Cl.[H]Cl. The InChI key for this compound is PZRXJCCZWOQMOU-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

“this compound” is a solid substance. Its empirical formula is C10H15Cl2N3 and it has a molecular weight of 248.15.

Mechanism of Action

While the specific mechanism of action for “2-(1-Methyl-1H-benzoimidazol-2-yl)-ethylamine hydrochloride” is not provided, one of the benzimidazole derivatives, 1-Methyl-2-benzimidazolemethanamine, is known to inhibit the binding of p34 protein to NEDD4-1 protein and can be used as an anti-cancer agent.

Future Directions

The future directions for “2-(1-Methyl-1H-benzoimidazol-2-yl)-ethylamine hydrochloride” and similar compounds could involve further exploration of their potential uses in medical applications, such as anti-cancer agents, as well as their physical and chemical properties.